Cas no 2803864-58-4 (ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate)

• Product Name: ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate
• CAS No: 2803864-58-4
• MF: C₈H₆BrN₃O₃S
• MW: 304.120539188385
• CID: 5827372
• PubChem ID: 165756847
• Update Time: 2025-10-29

ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate
• 2803864-58-4
• ethyl 2-bromo-5-oxo-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate
• EN300-37465876

• Inchi： 1S/C8H6BrN3O3S/c1-2-15-6(14)4-3-10-8-12(5(4)13)11-7(9)16-8/h3H,2H2,1H3
• InChI Key： XRSOPXSCVPIZIX-UHFFFAOYSA-N
• SMILES： BrC1=NN2C(=NC=C(C(=O)OCC)C2=O)S1

Computed Properties

• Exact Mass: 302.93132g/mol
• Monoisotopic Mass: 302.93132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.6Ų

Additional information on ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate

Research Brief on Ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate (CAS: 2803864-58-4)

Ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate (CAS: 2803864-58-4) is a heterocyclic compound that has recently garnered attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This compound belongs to the thiadiazolopyrimidine class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of both bromo and ester functional groups in its structure makes it a promising candidate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate, as well as its potential applications in drug development. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor for the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with improved selectivity and potency against specific kinase targets implicated in cancer progression.

Another significant finding comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate and its derivatives. The study reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. These findings highlight the compound's potential as a lead structure for the development of new antibiotics.

In addition to its pharmacological applications, ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate has also been investigated for its chemical reactivity. A recent publication in Organic & Biomolecular Chemistry (2024) detailed the compound's utility in palladium-catalyzed cross-coupling reactions, enabling the construction of complex heterocyclic systems with high efficiency. This work underscores the compound's value as a building block in synthetic organic chemistry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions may include structure-activity relationship (SAR) studies to identify the most pharmacologically relevant derivatives, as well as in vivo evaluations to assess the compound's safety and efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate and its analogs.

In conclusion, ethyl 2-bromo-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidine-6-carboxylate (CAS: 2803864-58-4) represents a promising chemical entity with diverse applications in drug discovery and synthetic chemistry. Continued research on this compound and its derivatives is expected to yield valuable insights and potential therapeutic candidates in the coming years.